Cas no 1806261-33-5 (4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1806261-33-5
• MF: C₇H₆F₃N₃O₆S
• MW: 317.19925069809
• CID: 4840779
• Update Time: 2025-06-11

4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H6F3N3O6S/c1-18-3-2-4(19-7(8,9)10)12-6(20(11,16)17)5(3)13(14)15/h2H,1H3,(H2,11,16,17)
• InChI Key： IICNUIFERSQCFB-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(N=1)OC(F)(F)F)OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 458
• XLogP3: 1.1
• Topological Polar Surface Area: 146

Additional information on 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806261-33-5, known as 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates several functional groups that contribute to its unique chemical properties. The presence of a methoxy group at position 4, a nitro group at position 3, and a trifluoromethoxy group at position 6, along with a sulfonamide group at position 2, makes this molecule highly versatile for various applications.

Recent studies have highlighted the potential of 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and composites due to its ability to enhance thermal stability and mechanical strength. The sulfonamide group is particularly significant as it can act as a hydrogen bond donor, facilitating interactions within polymer matrices and improving their overall properties.

In addition to its material science applications, this compound has shown promise in the field of pharmacology. The nitro group and trifluoromethoxy group are known to influence the electronic properties of molecules, which can be advantageous in drug design. Recent findings suggest that this compound may serve as a lead molecule for developing new pharmaceutical agents targeting specific biological pathways. Its ability to modulate enzyme activity and cellular signaling makes it a valuable candidate for further investigation.

The synthesis of 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the trifluoromethoxy group is particularly challenging due to its sensitivity to certain reaction conditions. However, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving yield rates.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have demonstrated that 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. Its resistance to photodegradation further enhances its suitability for outdoor applications such as coatings and adhesives.

The versatility of this compound is further evidenced by its potential use in electronic applications. The presence of electron-withdrawing groups like the nitro group and trifluoromethoxy group can influence the electronic properties of semiconducting materials. Recent research has explored its integration into organic electronics, where it has shown potential as a dopant or additive to improve device performance.

In conclusion, 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806261-33-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups provides it with exceptional chemical properties that make it an invaluable tool in modern research and development.